1,3-Benzenedimethanethiol

• IUPAC Name: [3-(sulfanylmethyl)phenyl]methanethiol
• InChI: InChI=1S/C8H10S2/c9-5-7-2-1-3-8(4-7)6-10/h1-4,9-10H,5-6H2
• InChI Key: JSNABGZJVWSNOB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)CS)CS
• Molecular Formula: C8H10S2
• DSSTOX Substance ID: DTXSID50342987
• Molecular Weight: 170.3 g/mol
• CAS RN: 41563-69-3

Description

1,3-Benzenedimethanethiol, also known as 1,3-Bis(mercaptomethyl)benzene, is a chemical compound with the molecular formula C8H10S2. It is used in various chemical reactions and has been studied for its adsorption properties on Au surfaces.

Molecular Structure Analysis

The molecular structure of 1,3-Benzenedimethanethiol consists of a benzene ring with two methanethiol groups attached at the 1 and 3 positions. The molecular weight of 1,3-Benzenedimethanethiol is 170.30 g/mol.

Chemical Reactions Analysis

1,3-Benzenedimethanethiol has been studied for its adsorption properties on Au surfaces. It is found to adsorb via two S-Au linkages at concentrations below monolayer.

Physical And Chemical Properties Analysis

1,3-Benzenedimethanethiol is a liquid at 20°C. It has a refractive index of 1.6207 (lit.) and a density of 1.15 g/mL at 25°C (lit.). Its boiling point is 168-170°C/25 mmHg (lit.).

Scientific Research Applications

Organic Building Blocks

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Adsorption Properties

. This suggests its potential use in surface chemistry and material science.

Derivative Compounds

1,3-Benzenedimethanethiol can be used to synthesize derivative compounds. .

Safety and Hazards

1,3-Benzenedimethanethiol is classified as a skin irritant (Category 2), eye irritant (Category 2A), and may cause respiratory irritation (Category 3). It is recommended to avoid breathing its mist, gas, or vapors, and to avoid contact with skin and eyes. Personal protective equipment, including chemical impermeable gloves, should be worn when handling this compound.

Mechanism of Action

Target of Action

1,3-Benzenedimethanethiol primarily targets gold (Au) surfaces . The compound has been found to adsorb onto these surfaces, forming a bond between the sulfur (S) atoms of the compound and the gold surface .

Mode of Action

The interaction between 1,3-Benzenedimethanethiol and its target involves the formation of S-Au linkages . Specifically, 1,3-Benzenedimethanethiol is found to adsorb via two S-Au linkages at concentrations below monolayer . This interaction results in changes to the surface properties of the gold, including its adsorption characteristics .

Biochemical Pathways

The compound’s ability to form s-au linkages suggests it may influence processes related to surface chemistry and adsorption .

Pharmacokinetics

Its physical properties such as its liquid form, boiling point of 168-170 °c/25 mmhg, and density of 115 g/mL at 25 °C may influence its bioavailability and pharmacokinetics.

Result of Action

The primary result of 1,3-Benzenedimethanethiol’s action is the modification of gold surfaces through the formation of S-Au linkages . This can alter the surface’s adsorption properties, potentially influencing various chemical and physical processes .

Action Environment

The action of 1,3-Benzenedimethanethiol can be influenced by environmental factors such as concentration and the presence of other compounds . For instance, the compound has been found to adsorb via two S-Au linkages at concentrations below monolayer , suggesting that higher concentrations may lead to different adsorption characteristics.

Q & A

Q1: How does the structure of 1,3-Benzenedimethanethiol influence the thermal stability of SAMs formed on gold surfaces?

A3: 1,3-Benzenedimethanethiol's structure plays a crucial role in the thermal stability of the resulting SAMs on gold. Unlike molecules that can readily form cyclic disulfides upon reductive elimination, like 2-(4-(octadecyloxy)-phenyl)propane-1,3-dithiol, the spatial arrangement of sulfur atoms in 1,3-BDMT hinders the formation of such cyclic structures. [] This inability to undergo intramolecular disulfide formation leads to significantly enhanced thermal stability of SAMs derived from 1,3-BDMT on gold surfaces. []

Q2: 1,3-Benzenedimethanethiol is used as a building block for creating macrocycles. What is the significance of incorporating it into these structures?

A4: 1,3-Benzenedimethanethiol plays a crucial role in constructing macrocyclic metalloreceptors. [, , , ] When integrated into macrocycles containing heterocyclic units like 5-amino-3H-1,3,4-thiadiazolin-2-thione or 5-amino-3H-1,3,4-thiadiazolin-2-one, the thiol groups of 1,3-Benzenedimethanethiol readily chelate to metal ions, such as palladium. [, , , ] This chelation creates a metal complex within the macrocycle, transforming it into a metalloreceptor. These metalloreceptors exhibit molecular recognition capabilities, specifically interacting with various guest molecules like DNA/RNA nucleobases and amino acid methyl esters. [, , , ]

Q3: How have computational chemistry and modeling been used to study 1,3-Benzenedimethanethiol?

A5: Density functional theory (DFT) calculations have been employed to investigate the adsorption behavior of 1,3-BDMT on gold surfaces. [, ] By simulating the interaction between 1,3-BDMT and a gold cluster, researchers gain a deeper understanding of the preferred adsorption sites, binding energies, and electronic properties of the molecule on the surface. [, ] This information is valuable for optimizing surface modifications and designing novel materials with specific properties.

Q4: What analytical techniques are commonly used to characterize and study 1,3-Benzenedimethanethiol and its derivatives?

A6: Various spectroscopic and analytical techniques are employed to characterize 1,3-BDMT and its derivatives. Surface-enhanced Raman scattering (SERS) is particularly valuable for studying the adsorption behavior of 1,3-BDMT on metallic surfaces, providing insights into its orientation and bonding characteristics. [, ] Additionally, techniques like UV/Vis absorption spectroscopy and cyclic voltammetry are used to investigate the formation and properties of self-assembled monolayers (SAMs) formed by 1,3-BDMT on metallic substrates. [] Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS) are routinely used to confirm the structure and purity of synthesized macrocycles containing 1,3-BDMT. [, , , ]